N-Butylpropanamide

• IUPAC Name: N-butylpropanamide
• InChI: InChI=1S/C7H15NO/c1-3-5-6-8-7(9)4-2/h3-6H2,1-2H3,(H,8,9)
• InChI Key: XQZDWKBCGAJXLC-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)CC
• Molecular Formula: C7H15NO
• DSSTOX Substance ID: DTXSID80278088
• Molecular Weight: 129.20 g/mol
• CAS No.: 2955-67-1

Description

N-Butylpropanamide is a synthetic organic compound that is used in a variety of applications. It is a colorless, odorless, and non-toxic liquid that is soluble in many organic solvents. It can be used as a solvent for various industrial processes, as a plasticizer in the production of plastics and rubbers, and as a stabilizer in the production of cosmetics and pharmaceuticals. This compound is also used in the synthesis of various chemicals, such as esters, amides, and nitriles.

Scientific Research Applications

• Molecular Structure and Crystallography : A study by Maharramov et al. (2011) on N-tert-Butyl-3-mesitylpropanamide, a compound related to N-Butylpropanamide, focuses on its molecular structure and crystallography. The study reveals that the N-tert-butylpropanamide fragment is essentially planar and forms a significant dihedral angle with the mesityl fragment. This understanding is crucial for applications in material science and molecular engineering (Maharramov et al., 2011).

• Thermal Decomposition in Organic Chemistry : Research by Uchida and Kozuka (1982) investigates the thermal decomposition of several N,O-diacyl-N-t-butylhydroxylamines, which produce N-t-butylpropanamide among other products. This research is pertinent in understanding the thermal stability and decomposition pathways of related compounds in organic synthesis (Uchida & Kozuka, 1982).

• Agricultural Fertilizer Efficiency : Several studies focus on the efficacy of N-(n-butyl) thiophosphoric triamide (nBTPT), a derivative of this compound, in improving the efficiency of urea-based fertilizers. For example, Watson et al. (1998) demonstrate that nBTPT-amended urea can be almost as effective as calcium ammonium nitrate in grassland applications, showing its potential in enhancing agricultural productivity (Watson et al., 1998).

• Urea Fertilizer Utilization and Environmental Impact : Research by Bremner (1990) addresses the problems associated with the use of urea as a nitrogen fertilizer, specifically focusing on N-(n-butyl) thiophosphoric triamide (NBPT) and its ability to decrease ammonia volatilization and nitrite accumulation in soils treated with urea. This has significant implications for environmental protection and agricultural practices (Bremner, 1990).

• Nitrous Oxide Emission and Nitrogen Use Efficiency : Ding et al. (2014) conducted a field experiment to study the effects of nitrogen source and urease inhibitor N-(n-butyl) thiophosphoric triamide (NBPT) on nitrous oxide emission and nitrogen use efficiency in a sandy loam soil. This study is crucial for understanding the environmental impact of fertilizers and finding ways to reduce greenhouse gas emissions from agriculture (Ding et al., 2014).

• Soil Fertility and Urea Transformation : Giovannini et al. (2009) examine the use of N-(n-butyl)thiophosphoric triamide (NBPT) as a urease inhibitor in multi-layer soil columns, demonstrating its effectiveness in increasing the efficiency of urea-based fertilization. This research is significant for soil science and agronomy, providing insights into how to enhance soil fertility and nutrient management (Giovannini et al., 2009).

• Interactions with Microbial Biomass and Nitrification : Xin-xi (2014) studies the long-term application of N-(n-butyl) thiophosphoric triamide(NBPT) and its impact on soil microbial biomass nitrogen and nitrification-denitrification processes. This research is vital for understanding how long-term use of such compounds affects soil health and microbial activity (Xin-xi, 2014).

Mechanism of Action

N-Butylpropionamide, also known as N-Butylpropanamide, is a compound with the molecular formula C7H15NO

Target of Action

As an amide, it may interact with various enzymes and proteins within the body .

Mode of Action

Amides, in general, are known to undergo hydrolysis in the presence of dilute acids such as dilute hydrochloric acid . The acid acts as a catalyst for the reaction between the amide and water .

Biochemical Pathways

The hydrolysis of amides, a process likely relevant to n-butylpropionamide, can impact various biochemical pathways, particularly those involving protein synthesis and degradation .

Pharmacokinetics

The pharmacokinetics of a compound can significantly impact its bioavailability and efficacy .

Result of Action

The hydrolysis of amides can result in the production of carboxylic acids and amines, which can have various effects at the molecular and cellular level .

Biochemical Analysis

Biochemical Properties

N-Butylpropanamide plays a significant role in biochemical reactions, primarily due to its ability to engage in hydrogen bonding. This property allows it to interact with enzymes, proteins, and other biomolecules. For instance, this compound can form hydrogen bonds with the active sites of enzymes, potentially inhibiting or modifying their activity. Additionally, it can interact with proteins by stabilizing their structures or altering their conformations, which can affect their function and interactions with other biomolecules .

Cellular Effects

This compound influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. In particular, it has been observed to affect the expression of certain genes by interacting with transcription factors and other regulatory proteins. This interaction can lead to changes in the levels of specific mRNAs and proteins, ultimately impacting cellular functions such as growth, differentiation, and apoptosis . Furthermore, this compound can modulate cell signaling pathways by binding to receptors or other signaling molecules, thereby influencing downstream effects on cellular metabolism and function.

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. One key mechanism involves its binding interactions with biomolecules, such as enzymes and receptors. By forming hydrogen bonds and other interactions, this compound can inhibit or activate enzymes, leading to changes in their catalytic activity. Additionally, it can influence gene expression by interacting with transcription factors and other regulatory proteins, thereby modulating the transcription of specific genes . These molecular interactions are crucial for understanding the compound’s overall impact on cellular processes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to factors such as stability and degradation. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods or under specific conditions, such as exposure to light or heat . Long-term exposure to this compound has been observed to cause changes in cellular function, including alterations in gene expression and metabolic activity. These temporal effects are important for designing experiments and interpreting results in biochemical research.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may have minimal or beneficial effects, such as modulating enzyme activity or gene expression without causing toxicity. At higher doses, this compound can exhibit toxic or adverse effects, including cellular damage, disruption of metabolic pathways, and induction of apoptosis . Understanding the dosage-dependent effects of this compound is crucial for evaluating its potential therapeutic applications and safety in biomedical research.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its metabolism. The compound can be metabolized through hydrolysis, resulting in the formation of butyric acid and propionic acid, which can enter other metabolic pathways . Additionally, this compound can affect metabolic flux by modulating the activity of key enzymes involved in energy production and biosynthesis. These interactions highlight the compound’s role in cellular metabolism and its potential impact on overall metabolic homeostasis.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It can interact with transporters and binding proteins that facilitate its uptake and localization within specific cellular compartments . The compound’s polar nature and ability to form hydrogen bonds enable it to accumulate in certain tissues or organelles, where it can exert its biochemical effects. Understanding the transport and distribution of this compound is essential for elucidating its cellular and systemic actions.

Subcellular Localization

This compound’s subcellular localization is influenced by its interactions with targeting signals and post-translational modifications. The compound can be directed to specific compartments or organelles, such as the nucleus, mitochondria, or endoplasmic reticulum, where it can affect local biochemical processes . For example, this compound may interact with nuclear proteins to modulate gene expression or with mitochondrial enzymes to influence energy production. These subcellular interactions are critical for understanding the compound’s precise mechanisms of action and its potential therapeutic applications.